71-47-6

Formate

• CAS RN:
• 71-47-6

• Formula:
• CHO2(−)
  CHO2-

• InChI:
• InChI=1S/CH2O2/c2-1-3/h1H,(H,2,3)/p-1

• InChIKey:
• BDAGIHXWWSANSR-UHFFFAOYSA-M

• Formate is a monocarboxylic acid anion that is the conjugate base of formic acid. Induces severe metabolic acidosis and ocular injury in human subjects. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. It is a conjugate base of a formic acid.

1H-pyrazolo[3,4-c]pyridine

In Stock

• CAS RN:
• 271-47-6

• Formula:
• C6H5N3

• InChI:
• InChI=1S/C6H5N3/c1-2-7-4-6-5(1)3-8-9-6/h1-4H,(H,8,9)

• InChIKey:
• KNYHISBJRQVMAZ-UHFFFAOYSA-N

• 1H-pyrazolo[3,4-c]pyridine is a useful research compound. Its molecular formula is C6H5N3 and its molecular weight is 119.12 g/mol. The purity is usually 95%.

Oxamic acid

In Stock

• CAS RN:
• 471-47-6

• Formula:
• C2H3NO3

• InChI:
• InChI=1S/C2H3NO3/c3-1(4)2(5)6/h(H2,3,4)(H,5,6)

• InChIKey:
• SOWBFZRMHSNYGE-UHFFFAOYSA-N

• Oxamic acid is a dicarboxylic acid monoamide resulting from the formal condensation of one of the carboxy groups of oxalic acid with ammonia. It has a role as an Escherichia coli metabolite. It is a conjugate acid of an oxamate.
  Amino-substituted glyoxylic acid derivative.

4-(2,4-dichlorophenoxy)-N-(4-methoxyphenyl)butanamide

• CAS RN:
• 5271-47-6

• Formula:
• C17H17Cl2NO3

• InChI:
• InChI=1S/C17H17Cl2NO3/c1-22-14-7-5-13(6-8-14)20-17(21)3-2-10-23-16-9-4-12(18)11-15(16)19/h4-9,11H,2-3,10H2,1H3,(H,20,21)

• InChIKey:
• LWTVFWMYOVGKNL-UHFFFAOYSA-N

• 4-(2,4-dichlorophenoxy)-N-(4-methoxyphenyl)butanamide is a useful research compound. Its molecular formula is C17H17Cl2NO3 and its molecular weight is 354.2 g/mol. The purity is usually 95%.

Quinoline, 5-chloro-8-methoxy-2-methyl-

• CAS RN:
• 34171-47-6

• Formula:
• C11H10ClNO

• InChI:
• InChI=1S/C11H10ClNO/c1-7-3-4-8-9(12)5-6-10(14-2)11(8)13-7/h3-6H,1-2H3

• InChIKey:
• YQKBHHPLJAOMQR-UHFFFAOYSA-N

• Quinoline, 5-chloro-8-methoxy-2-methyl- is a useful research compound. Its molecular formula is C11H10ClNO and its molecular weight is 207.65 g/mol. The purity is usually 95%.

2-Methyl-5-phenylpyrimidine

Usually In Stock

• CAS RN:
• 34771-47-6

• Formula:
• C11H10N2

• InChI:
• InChI=1S/C11H10N2/c1-9-12-7-11(8-13-9)10-5-3-2-4-6-10/h2-8H,1H3

• InChIKey:
• PWGUXFSGSZBDEU-UHFFFAOYSA-N

• 2-Methyl-5-phenylpyrimidine is a useful research compound. Its molecular formula is C11H10N2 and its molecular weight is 170.21 g/mol. The purity is usually 95%.

5-Benzylthio-1H-tetrazole

In Stock

• CAS RN:
• 21871-47-6

• Formula:
• C8H8N4S

• InChI:
• InChI=1S/C8H8N4S/c1-2-4-7(5-3-1)6-13-8-9-11-12-10-8/h1-5H,6H2,(H,9,10,11,12)

• InChIKey:
• GXGKKIPUFAHZIZ-UHFFFAOYSA-N

• 5-Benzylthio-1H-tetrazole is a useful research compound. Its molecular formula is C8H8N4S and its molecular weight is 192.24 g/mol. The purity is usually 95%.

(2R)-2-hydroxy-3-(4-nitrophenyl)propanoic acid

In Stock

• CAS RN:
• 68671-47-6

• Formula:
• C9H9NO5

• InChI:
• InChI=1S/C9H9NO5/c11-8(9(12)13)5-6-1-3-7(4-2-6)10(14)15/h1-4,8,11H,5H2,(H,12,13)/t8-/m1/s1

• InChIKey:
• JUHYZGPSJIUDDU-MRVPVSSYSA-N

• (2R)-2-hydroxy-3-(4-nitrophenyl)propanoic acid is a useful research compound. Its molecular formula is C9H9NO5 and its molecular weight is 211.173. The purity is usually 95%.

2-(2,3-dihydro-1H-indol-1-yl)aniline hydrochloride

In Stock

• CAS RN:
• 71971-47-6

• Formula:
• C14H15ClN2

• InChI:
• InChI=1S/C14H14N2.ClH/c15-12-6-2-4-8-14(12)16-10-9-11-5-1-3-7-13(11)16;/h1-8H,9-10,15H2;1H

• InChIKey:
• SMAKGAAQJRHRGV-UHFFFAOYSA-N

• 2-(2,3-dihydro-1H-indol-1-yl)aniline hydrochloride is a useful research compound. Its molecular formula is C14H15ClN2 and its molecular weight is 246.74. The purity is usually 95%.

(5S)-5-Carboxystrictosidine

Usually In Stock

• CAS RN:
• 34371-47-6

• Formula:
• C28H34N2O11

• InChI:
• InChI=1S/C28H34N2O11/c1-3-12-14(8-18-21-15(9-19(29-18)25(35)36)13-6-4-5-7-17(13)30-21)16(26(37)38-2)11-39-27(12)41-28-24(34)23(33)22(32)20(10-31)40-28/h3-7,11-12,14,18-20,22-24,27-34H,1,8-10H2,2H3,(H,35,36)/t12-,14+,18+,19+,20-,22-,23+,24-,27+,28+/m1/s1

• InChIKey:
• LHKZIVMTXZLOTP-RMKGEEGASA-N

• (5S)-5-Carboxystrictosidine is a natural product found in Uncaria tomentosa and Sinoadina racemosa with data available.

3-(4-Chloro-2-fluorobenzoyl)thiophene

In Stock

• CAS RN:
• 898771-47-6

• Formula:
• C11H6ClFOS

• InChI:
• InChI=1S/C11H6ClFOS/c12-8-1-2-9(10(13)5-8)11(14)7-3-4-15-6-7/h1-6H

• InChIKey:
• RMBHLKZVKYMVDR-UHFFFAOYSA-N

• 3-(4-Chloro-2-fluorobenzoyl)thiophene is a useful research compound. Its molecular formula is C11H6ClFOS and its molecular weight is 240.68 g/mol. The purity is usually 95%.

2-methoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide

In Stock

• CAS RN:
• 929471-47-6

• Formula:
• C25H21NO4

• InChI:
• InChI=1S/C25H21NO4/c1-15-8-10-17(11-9-15)23(27)24-16(2)20-14-18(12-13-22(20)30-24)26-25(28)19-6-4-5-7-21(19)29-3/h4-14H,1-3H3,(H,26,28)

• InChIKey:
• QHDIYOBMVYYRHU-UHFFFAOYSA-N

• 2-methoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide is a useful research compound. Its molecular formula is C25H21NO4 and its molecular weight is 399.4 g/mol. The purity is usually 95%.

N-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindol-2(3H)-yl)quinoline-2-carboxamide

In Stock

• CAS RN:
• 380871-47-6

• Formula:
• C19H15N3O3

• InChI:
• InChI=1S/C19H15N3O3/c23-17(14-8-7-10-3-1-2-4-13(10)20-14)21-22-18(24)15-11-5-6-12(9-11)16(15)19(22)25/h1-8,11-12,15-16H,9H2,(H,21,23)

• InChIKey:
• SVLWIPPGQKBCSI-UHFFFAOYSA-N

• N-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindol-2(3H)-yl)quinoline-2-carboxamide is a useful research compound. Its molecular formula is C19H15N3O3 and its molecular weight is 333.347. The purity is usually 95%.

3-(2,5-dimethoxyphenyl)-1-[2-(2-methyl-1H-indol-3-yl)ethyl]-1-(pyridin-2-ylmethyl)thiourea

Usually In Stock

• CAS RN:
• 851971-47-6

• Formula:
• C26H28N4O2S

• InChI:
• InChI=1S/C26H28N4O2S/c1-18-21(22-9-4-5-10-23(22)28-18)13-15-30(17-19-8-6-7-14-27-19)26(33)29-24-16-20(31-2)11-12-25(24)32-3/h4-12,14,16,28H,13,15,17H2,1-3H3,(H,29,33)

• InChIKey:
• BKDHRMOVWBJPMP-UHFFFAOYSA-N

• 3-(2,5-dimethoxyphenyl)-1-[2-(2-methyl-1H-indol-3-yl)ethyl]-1-(pyridin-2-ylmethyl)thiourea is a useful research compound. Its molecular formula is C26H28N4O2S and its molecular weight is 460.6. The purity is usually 95%.

N1-benzyl-N2-((3-((4-methoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 869071-47-6

• Formula:
• C21H25N3O6S

• InChI:
• InChI=1S/C21H25N3O6S/c1-29-17-8-10-18(11-9-17)31(27,28)24-12-5-13-30-19(24)15-23-21(26)20(25)22-14-16-6-3-2-4-7-16/h2-4,6-11,19H,5,12-15H2,1H3,(H,22,25)(H,23,26)

• InChIKey:
• IKOIYYCWHTZGDB-UHFFFAOYSA-N

• N1-benzyl-N2-((3-((4-methoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H25N3O6S and its molecular weight is 447.51. The purity is usually 95%.

2-methoxy-5-(1H-tetrazol-1-yl)aniline

Usually In Stock

• CAS RN:
• 924871-47-6

• Formula:
• C8H9N5O

• InChI:
• InChI=1S/C8H9N5O/c1-14-8-3-2-6(4-7(8)9)13-5-10-11-12-13/h2-5H,9H2,1H3

• InChIKey:
• GUIVSRCLMJWTGQ-UHFFFAOYSA-N

• 2-methoxy-5-(1H-tetrazol-1-yl)aniline is a useful research compound. Its molecular formula is C8H9N5O and its molecular weight is 191.194. The purity is usually 95%.

6,8-Dichloro-chroman-3-carboxylic acid

Usually In Stock

• CAS RN:
• 885271-47-6

• Formula:
• C10H8Cl2O3

• InChI:
• InChI=1S/C10H8Cl2O3/c11-7-2-5-1-6(10(13)14)4-15-9(5)8(12)3-7/h2-3,6H,1,4H2,(H,13,14)

• InChIKey:
• VKQVUBHOFAGVRV-UHFFFAOYSA-N

• 6,8-Dichloro-chroman-3-carboxylic acid is a useful research compound. Its molecular formula is C10H8Cl2O3 and its molecular weight is 247.07 g/mol. The purity is usually 95%.

3-Methyl-2-[2-(phenylamino)ethenyl]benzothiazolium Methyl Sulfate

Usually In Stock

• CAS RN:
• 301671-47-6

• Formula:
• C₁₇H₁₈N₂O₄S₂

• InChI:
• InChI=1S/C16H14N2S.CH4O4S/c1-18-14-9-5-6-10-15(14)19-16(18)11-12-17-13-7-3-2-4-8-13;1-5-6(2,3)4/h2-12H,1H3;1H3,(H,2,3,4)

• InChIKey:
• OECYYMRQZMINOB-UHFFFAOYSA-N

• 3-Methyl-2-[2-(phenylamino)ethenyl]benzothiazolium Methyl Sulfate, also known as 3-Methyl-2-[2-(phenylamino)ethenyl]benzothiazolium Methyl Sulfate, is a useful research compound. Its molecular formula is C₁₇H₁₈N₂O₄S₂ and its molecular weight is 378.5 g/mol. The purity is usually 95%.

D-[2-13C]xylulose

Usually In Stock

• CAS RN:
• 131771-47-6

• Formula:
• C5H10O5

• InChI:
• InChI=1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h3,5-8,10H,1-2H2/t3-,5+/m1/s1/i4+1

• InChIKey:
• ZAQJHHRNXZUBTE-OALKFFQMSA-N

• D-[2-13C]xylulose, also known as D-[2-13C]xylulose, is a useful research compound. Its molecular formula is C5H10O5 and its molecular weight is 151.122. The purity is usually 95%.

1-butyl-7-(4-fluorobenzyl)-3-methyl-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 1014071-47-6

• Formula:
• C23H27FN6O2

• InChI:
• InChI=1S/C23H27FN6O2/c1-6-7-12-28-21(31)19-20(27(5)23(28)32)25-22(30-16(4)14(2)15(3)26-30)29(19)13-17-8-10-18(24)11-9-17/h8-11H,6-7,12-13H2,1-5H3

• InChIKey:
• UGBQQXJGAMDYPS-UHFFFAOYSA-N

• 1-butyl-7-(4-fluorobenzyl)-3-methyl-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H27FN6O2 and its molecular weight is 438.507. The purity is usually 95%.

7-(2-chlorophenyl)-4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-thiazepane

In Stock

• CAS RN:
• 1797871-47-6

• Formula:
• C16H20ClN3O2S2

• InChI:
• InChI=1S/C16H20ClN3O2S2/c1-12-18-16(11-19(12)2)24(21,22)20-8-7-15(23-10-9-20)13-5-3-4-6-14(13)17/h3-6,11,15H,7-10H2,1-2H3

• InChIKey:
• SXFQWTYOYLPEHD-UHFFFAOYSA-N

• 7-(2-chlorophenyl)-4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-thiazepane is a useful research compound. Its molecular formula is C16H20ClN3O2S2 and its molecular weight is 385.93. The purity is usually 95%.

2-Oxaspiro[3.3]heptan-5-OL

In Stock

• CAS RN:
• 1823371-47-6

• Formula:
• C6H10O2

• InChI:
• InChI=1S/C6H10O2/c7-5-1-2-6(5)3-8-4-6/h5,7H,1-4H2

• InChIKey:
• ZBULFKRXPLCLNR-UHFFFAOYSA-N

• 2-Oxaspiro[3.3]heptan-5-OL is a useful research compound. Its molecular formula is C6H10O2 and its molecular weight is 114.144. The purity is usually 95%.

1-[4-[3-[[3-(Trifluoromethyl)pyridin-2-yl]oxymethyl]piperidine-1-carbonyl]piperidin-1-yl]ethanone

Usually In Stock

• CAS RN:
• 2379971-47-6

• Formula:
• C20H26F3N3O3

• InChI:
• InChI=1S/C20H26F3N3O3/c1-14(27)25-10-6-16(7-11-25)19(28)26-9-3-4-15(12-26)13-29-18-17(20(21,22)23)5-2-8-24-18/h2,5,8,15-16H,3-4,6-7,9-13H2,1H3

• InChIKey:
• JMIKWLRCSNYXST-UHFFFAOYSA-N

• 1-[4-[3-[[3-(Trifluoromethyl)pyridin-2-yl]oxymethyl]piperidine-1-carbonyl]piperidin-1-yl]ethanone is a useful research compound. Its molecular formula is C20H26F3N3O3 and its molecular weight is 413.441. The purity is usually 95%.

N-(3',4'-Dichloro[1,1'-biphenyl]-4-yl)-4-hydroxy-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide

In Stock

• CAS RN:
• 1221971-47-6

• Formula:
• C21H14Cl2N2O4S

• InChI:
• InChI=1S/C21H14Cl2N2O4S/c22-16-10-7-13(11-17(16)23)12-5-8-14(9-6-12)24-21(27)19-20(26)15-3-1-2-4-18(15)30(28,29)25-19/h1-11,25-26H,(H,24,27)

• InChIKey:
• VGACSWBJQLLJFB-UHFFFAOYSA-N

• Microsomal prostaglandin E synthase-1 (mPGES-1) converts the COX product prostaglandin H2 (PGH2; ) into the biologically active PGE2.1 Like COX-2, the expression of mPGES-1 is induced in response to pro-inflammatory mediators, including LPS, IL-1β, and TNF-α.2 PF-9184 is a potent inhibitor of mPGES-1 (IC50 = 16.5 nM for recombinant human enzyme). It displays at least 6,500-fold selectivity for mPGES-1 over COX-1 and COX-2. PF-9184 blocks the synthesis of PGE2 in LPS-treated human whole blood and in IL-1β-stimulated fibroblasts (IC50s = 0.4-5 µM).
  PF-9184 is a potent and selective mPGES-1 inhibitor. PF-9184 potently inhibited recombinant human (rh) mPGES-1 (IC=16.5+/-3.8nM), and had no effect against rhCOX-1 and rhCOX-2 (>6500-fold selectivity). PF-9184 inhibited PGE synthesis (IC in the range of 0.5-5 microM in serum-free cell and human whole blood cultures, respe...